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Compound of Interest

Compound Name: 1-Bromo-2,3-dichlorobenzene

Cat. No.: B155788 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 1-
Bromo-2,3-dichlorobenzene in common organic solvents. Due to a lack of readily available

quantitative solubility data in published literature, this document focuses on providing a robust

framework for researchers to experimentally determine and report the solubility of this

compound. The provided experimental protocols are based on established methodologies for

solubility determination of organic compounds.

Physicochemical Properties of 1-Bromo-2,3-
dichlorobenzene
1-Bromo-2,3-dichlorobenzene is a halogenated aromatic compound with the chemical

formula C₆H₃BrCl₂.[1][2] It typically appears as a white to cream crystalline powder or fused

solid.[3] Understanding the structural features of this molecule is key to predicting its solubility

behavior. The presence of a bromine and two chlorine atoms on the benzene ring increases its

molecular weight and introduces polarity. However, the overall molecule is expected to be

sparingly soluble in water and more soluble in organic solvents, following the principle of "like

dissolves like". A related compound, 1-Bromo-3,5-dichlorobenzene, is noted to be soluble in

common organic solvents.[4]
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As of the latest literature review, specific quantitative solubility data for 1-Bromo-2,3-
dichlorobenzene in a range of common organic solvents is not readily available. The following

table is provided as a template for researchers to populate with experimentally determined

data. This standardized format will allow for easy comparison of solubility across different

solvents.

Solvent
Classifica
tion

Solvent
Name

Molecular
Formula

Molar
Mass (
g/mol )

Density
(g/mL)

Dielectric
Constant

Experime
ntally
Determin
ed
Solubility
( g/100
mL) at
25°C

Non-Polar

Solvents
Hexane C₆H₁₄ 86.18 0.655 1.89

Data not

available

Toluene C₇H₈ 92.14 0.867 2.38
Data not

available

Moderately

Polar

Solvents

Diethyl

Ether
(C₂H₅)₂O 74.12 0.713 4.34

Data not

available

Ethyl

Acetate
C₄H₈O₂ 88.11 0.902 6.02

Data not

available

Polar

Aprotic

Solvents

Acetone C₃H₆O 58.08 0.791 20.7
Data not

available

Polar

Protic

Solvents

Methanol CH₄O 32.04 0.792 32.7
Data not

available

Ethanol C₂H₆O 46.07 0.789 24.5
Data not

available
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Experimental Protocol for Solubility Determination
The following is a general experimental protocol for determining the solubility of a solid organic

compound like 1-Bromo-2,3-dichlorobenzene in an organic solvent. This method is based on

the principle of creating a saturated solution and then determining the concentration of the

solute.

Objective: To determine the solubility of 1-Bromo-2,3-dichlorobenzene in a given organic

solvent at a specific temperature (e.g., 25°C).

Materials:

1-Bromo-2,3-dichlorobenzene (solid)

Selected organic solvent (e.g., ethanol, acetone, hexane)

Analytical balance

Vials or test tubes with screw caps

Spatula

Constant temperature shaker or magnetic stirrer with a hot plate

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks

Pipettes

Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer,

HPLC)

Methodology:

Preparation of a Saturated Solution:
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Add an excess amount of 1-Bromo-2,3-dichlorobenzene to a known volume of the

selected solvent in a vial. The presence of undissolved solid is crucial to ensure saturation.

[5]

Seal the vial to prevent solvent evaporation.

Place the vial in a constant temperature shaker or on a magnetic stirrer set to the desired

temperature (e.g., 25°C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is

reached.

Sample Collection and Preparation:

After equilibration, allow the mixture to stand undisturbed at the same temperature for a

few hours to let the excess solid settle.

Carefully withdraw a known volume of the supernatant using a pipette. To avoid drawing

up solid particles, it is advisable to use a syringe fitted with a filter.

Determination of Solute Concentration:

Transfer the filtered supernatant to a volumetric flask and dilute it with the same solvent to

a concentration that falls within the linear range of the analytical instrument.

Analyze the diluted solution using a pre-calibrated analytical method (e.g., UV-Vis

spectrophotometry or HPLC) to determine the concentration of 1-Bromo-2,3-
dichlorobenzene.

Calculation of Solubility:

Calculate the original concentration in the saturated solution, taking into account the

dilution factor.

Express the solubility in desired units, such as grams per 100 mL ( g/100 mL) or moles per

liter (mol/L).

Repeatability:
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Repeat the experiment at least three times to ensure the reproducibility of the results and

report the average solubility with the standard deviation.

Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of an

organic compound.
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Add excess 1-Bromo-2,3-dichlorobenzene
to a known volume of solvent

Equilibrate at constant temperature
(e.g., 24-48h with agitation)

Allow excess solid to settle

Withdraw and filter a known
volume of the supernatant

Dilute the filtered solution
to a known volume

Analyze concentration using a
calibrated analytical method

Calculate solubility from the
concentration and dilution factor

Repeat experiment for reproducibility

Click to download full resolution via product page

A flowchart of the experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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